Cas no 2649070-16-4 (2-(3-isocyanatopropyl)-1,3-benzothiazole)

• Product Name: 2-(3-isocyanatopropyl)-1,3-benzothiazole
• CAS No: 2649070-16-4
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 6598118
• PubChem ID: 165758575
• Update Time: 2025-10-30

2-(3-isocyanatopropyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-isocyanatopropyl)-1,3-benzothiazole
• 2649070-16-4
• EN300-1788111

• Inchi： 1S/C11H10N2OS/c14-8-12-7-3-6-11-13-9-4-1-2-5-10(9)15-11/h1-2,4-5H,3,6-7H2
• InChI Key： NRPCTFJSBBUXKU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCN=C=O

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(3-isocyanatopropyl)-1,3-benzothiazole

Introduction to 2-(3-isocyanatopropyl)-1,3-benzothiazole (CAS No. 2649070-16-4)

2-(3-isocyanatopropyl)-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2649070-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound features a benzothiazole core substituted with an isocyanate functional group at the 3-position of the propyl chain. The unique structural attributes of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The benzothiazole moiety is a well-documented pharmacophore, known for its broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in academic and industrial research settings. The introduction of an isocyanate group into the propyl side chain of the benzothiazole scaffold introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a surge in interest regarding the development of bioactive molecules derived from benzothiazole derivatives. The isocyanate functionality, in particular, offers a versatile handle for covalent bonding with nucleophiles such as amines, hydroxyl groups, and thiols. This reactivity has been leveraged in the synthesis of peptidomimetics, drug conjugates, and polymer precursors, highlighting the compound's potential in medicinal chemistry and materials science.

One of the most compelling aspects of 2-(3-isocyanatopropyl)-1,3-benzothiazole is its utility as a building block for designing molecules that interact with biological targets. For instance, researchers have explored its use in generating inhibitors of enzymes involved in cancer progression. The benzothiazole ring can mimic natural substrates or modulators of key metabolic pathways, while the isocyanate group allows for selective attachment of pharmacophoric units. Such strategies have led to the discovery of several lead compounds that are currently undergoing further optimization.

The synthesis of 2-(3-isocyanatopropyl)-1,3-benzothiazole typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation followed by nucleophilic substitution to introduce the isocyanate group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. The compound's stability under standard storage conditions makes it amenable to high-throughput screening assays used in drug discovery pipelines.

From a computational chemistry perspective, 2-(3-isocyanatopropyl)-1,3-benzothiazole has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have not only informed synthetic strategies but also predicted potential side effects or off-target activities, which are critical considerations in drug development.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic applications. Preclinical studies have demonstrated that certain benzothiazole-based molecules exhibit potent activity against viral infections by inhibiting key enzymes required for replication. Additionally, the compound has shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. Such findings underscore its significance as a scaffold for future drug candidates.

Beyond pharmaceuticals, 2-(3-isocyanatopropyl)-1,3-benzothiazole finds utility in material science applications. Its ability to undergo polymerization reactions makes it suitable for developing novel polymers with unique mechanical and thermal properties. These materials could find applications in coatings, adhesives, and specialty plastics where high performance is required.

The environmental impact of using 2-(3-isocyanatopropyl)-1,3-benzothiazole has also been evaluated through green chemistry principles. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with global trends toward sustainable chemical manufacturing practices.

In conclusion,2-(3-isocyanatopropyl)-1,3-benzothiazole (CAS No. 2649070-16-4) represents a versatile compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As scientific understanding advances，the potential uses for this molecule are likely to expand further，driven by ongoing research efforts.